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Compound of Interest

Compound Name: Boc-Beta-T-Butyl-L-Alanine

Cat. No.: B558254

An In-depth Technical Guide to Boc-Beta-T-
Butyl-L-Alanine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Boc-Beta-T-Butyl-L-Alanine
(CAS: 79777-82-5), a key building block in modern peptide synthesis and pharmaceutical
research. This document details its chemical properties, applications, and general experimental

protocols for its use, tailored for professionals in the field of drug development and biochemical
research.

Core Compound Identification

Identifier Value

(2S)-4,4-dimethyl-2-[(2-methylpropan-2-

yl)oxycarbonylamino]pentanoic acid

Chemical Name

Synonyms Boc-B-tBu-L-Ala-OH, Boc-neopentylglycine
CAS Number 79777-82-5

Molecular Formula C12H23NO4

Molecular Weight 245.32 g/mol
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Physicochemical and Quantitative Data

A summary of the key quantitative data for Boc-Beta-T-Butyl-L-Alanine is presented below,
offering a snapshot of its physical and chemical characteristics.

Property Value Source
Appearance White to off-white powder [1]
Purity > 99.5% (Chiral HPLC) [11[2]
Boiling Point 364.4°C at 760 mmHg [1]
Density 1.048 g/cm3 [1]
Storage Temperature 2-8 °C [1]

Applications in Research and Development

Boc-Beta-T-Butyl-L-Alanine is a non-natural, protected amino acid derivative widely utilized
for its unique structural properties. The presence of a bulky tert-butyl group on the side chain
and the acid-labile Boc (tert-butoxycarbonyl) protecting group on the a-amine makes it a
valuable reagent in several advanced applications.

o Peptide Synthesis: As a bulky amino acid, it is used for steric modulation in the design of
peptidomimetics.[1] The Boc protecting group is instrumental in solid-phase peptide
synthesis (SPPS), allowing for the stepwise addition of amino acids to a growing peptide
chain.[2] The protecting group's stability under neutral or basic conditions and its easy
removal under mild acidic conditions make it ideal for complex synthetic schemes.[2]

o Pharmaceutical and Drug Development: This compound serves as a critical building block in
the synthesis of bioactive molecules.[3] It is particularly noted for its role in developing
therapeutics for neurological disorders and cancer.[3] The steric hindrance provided by the
tert-butyl group can influence the conformation of peptides, potentially enhancing their
biological activity, stability, or binding affinity to therapeutic targets.[3]

» Materials Science: There is growing interest in using amino acid derivatives like Boc-Beta-T-
Butyl-L-Alanine in the development of novel polymers where specific amino acid sequences

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b558254?utm_src=pdf-body
https://www.bocsci.com/product/boc-beta-t-butyl-l-alanine-cas-79777-82-5-33469.html
https://www.bocsci.com/product/boc-beta-t-butyl-l-alanine-cas-79777-82-5-33469.html
https://aapep.bocsci.com/amino-acids/boc-amino-acids-3257.html
https://www.bocsci.com/product/boc-beta-t-butyl-l-alanine-cas-79777-82-5-33469.html
https://www.bocsci.com/product/boc-beta-t-butyl-l-alanine-cas-79777-82-5-33469.html
https://www.bocsci.com/product/boc-beta-t-butyl-l-alanine-cas-79777-82-5-33469.html
https://www.benchchem.com/product/b558254?utm_src=pdf-body
https://www.bocsci.com/product/boc-beta-t-butyl-l-alanine-cas-79777-82-5-33469.html
https://aapep.bocsci.com/amino-acids/boc-amino-acids-3257.html
https://aapep.bocsci.com/amino-acids/boc-amino-acids-3257.html
https://www.chemimpex.com/products/05609
https://www.chemimpex.com/products/05609
https://www.chemimpex.com/products/05609
https://www.benchchem.com/product/b558254?utm_src=pdf-body
https://www.benchchem.com/product/b558254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

can confer enhanced material properties.[3]

Experimental Protocols

While specific, detailed experimental protocols for every application of Boc-Beta-T-Butyl-L-
Alanine are proprietary or context-dependent, the following section outlines a generalized,
representative protocol for its use in Solid-Phase Peptide Synthesis (SPPS) using the Boc/Bzl
(tert-butyloxycarbonyl/benzyl) protection strategy.

General Protocol for Boc Solid-Phase Peptide Synthesis
(SPPS)

This protocol describes a single coupling cycle for adding an amino acid like Boc-Beta-T-
Butyl-L-Alanine to a resin-bound peptide chain.

1. Resin Preparation:

 Start with a suitable resin (e.g., Merrifield resin) pre-loaded with the first amino acid.

» Swell the resin in an appropriate solvent, typically Dichloromethane (DCM) or N,N-
Dimethylformamide (DMF).

e Wash the resin multiple times with the solvent to remove any impurities.

2. Boc Deprotection:

» To remove the Boc protecting group from the N-terminus of the resin-bound peptide, treat the
resin with a solution of Trifluoroacetic acid (TFA) in DCM (typically 25-50% v/v).[4]

e The reaction is usually complete within 30 minutes at room temperature. The products of this
reaction are isobutylene and carbon dioxide, which are volatile.[2]

e Wash the resin thoroughly with DCM to remove residual TFA and the cleaved Boc groups.

3. Neutralization:

¢ Neutralize the resulting N-terminal trifluoroacetate salt by washing the resin with a solution of
a hindered base, such as 10% Diisopropylethylamine (DIEA) in DCM.[4]

e This step is crucial to free the N-terminal amine for the subsequent coupling reaction.

e Wash the resin again with DCM to remove excess base.

4. Amino Acid Activation and Coupling:
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 In a separate vessel, dissolve Boc-Beta-T-Butyl-L-Alanine (typically 2-4 equivalents relative
to the resin loading) and a coupling agent (e.g., HBTU, HATU, or DCC) in a suitable solvent
like DMF or DCM.[4]

e Add an activating base such as DIEA or HOBt to the solution to facilitate the formation of the
activated amino acid ester.

» Add the activated amino acid solution to the neutralized resin.

 Allow the coupling reaction to proceed for 1-2 hours at room temperature with agitation.

» Monitor the completion of the reaction using a qualitative test (e.g., ninhydrin test).

5. Capping (Optional):

o To block any unreacted amino groups and prevent the formation of deletion sequences, the
resin can be treated with an acetylating agent, such as acetic anhydride.

6. Washing:

 After the coupling is complete, thoroughly wash the resin with DMF and DCM to remove
excess reagents and by-products.
e The resin is now ready for the next deprotection and coupling cycle.

7. Cleavage and Final Deprotection:

¢ Once the peptide synthesis is complete, the peptide is cleaved from the resin, and side-chain
protecting groups are removed. In the Boc/Bzl strategy, this is typically achieved using strong
acids like anhydrous Hydrogen Fluoride (HF).[5] This step requires specialized equipment
and safety precautions.

Visualized Workflow and Relationships

The following diagrams illustrate the key molecular structure and a typical experimental
workflow involving Boc-Beta-T-Butyl-L-Alanine.
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Molecular Structure of Boc-Beta-T-Butyl-L-Alanine

Boc Group Amino Acid Core Side Chain

C(CH3)3-0-C=0 Amide Bond _NH-CH(COOH)-CH2- Side Chain Attachment C(CH3)3

Click to download full resolution via product page

Caption: Key functional groups of Boc-Beta-T-Butyl-L-Alanine.
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General Workflow for Boc Solid-Phase Peptide Synthesis (SPPS)
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Caption: A typical cycle in Boc-based solid-phase peptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boc-Beta-T-Butyl-L-Alanine CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558254#boc-beta-t-butyl-I-alanine-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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